Cas no 463962-56-3 (Simvastatin Acyl-β-D-glucuronide)

• Product Name: Simvastatin Acyl-β-D-glucuronide
• CAS No: 463962-56-3
• MF: C₃₁H₄₈O₁₂
• MW: 612.705631256104
• MDL: MFCD18252499
• CID: 930349
• PubChem ID: 46782919
• Update Time: 2025-08-05

Simvastatin Acyl-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Simvastatin Acyl-b-D-glucuronide
• Simvastatin Acyl-β-D-glucuronide
• Simvastatin Acyl-β-D
• SIMVASTATIN ACYL-ك-D-GLUCURONIDE
• (3R,6R)-6-[(3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Simvastatin Acyl-beta-D-glucuronide
• 463962-56-3
• 1-[(betaR,deltaR,1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-beta,delta-dihydroxy-2,6-dimethyl-1-naphthaleneheptanoate] beta-D-Glucopyranuronic Acid
• Simvastatin Acyl- beta -D-glucuronide

• MDL： MFCD18252499
• Inchi： 1S/C31H48O12/c1-6-31(4,5)30(40)41-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-18(32)13-19(33)14-22(34)42-29-26(37)24(35)25(36)27(43-29)28(38)39/h7-8,11,15-16,18-21,23-27,29,32-33,35-37H,6,9-10,12-14H2,1-5H3,(H,38,39)/t15-,16-,18+,19+,20-,21-,23-,24?,25+,26?,27?,29-/m0/s1
• InChI Key： PBLYTKVVBICSHZ-AWTWTUOQSA-N
• SMILES： O(C(C(C)(C)CC)=O)[C@H]1C[C@@H](C)C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O[C@@H]3C(C([C@H](C(C(=O)O)O3)O)O)O)O)O)[C@@H]12

Computed Properties

• Exact Mass: 612.31457696g/mol
• Monoisotopic Mass: 612.31457696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Melting Point: 90-95?C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Simvastatin Acyl-β-D-glucuronide

Simvastatin Acyl-β-D-glucuronide: A Comprehensive Overview

Simvastatin Acyl-β-D-glucuronide, identified by the CAS number 463962-56-3, is a significant compound in the field of pharmacology and drug metabolism. This compound is a glucuronide derivative of simvastatin, a well-known statin medication used for lowering cholesterol levels. The formation of this glucuronide is a critical step in the phase II metabolism of simvastatin, playing a pivotal role in its elimination from the body.

The structure of Simvastatin Acyl-β-D-glucuronide involves the conjugation of simvastatin with glucuronic acid via an ester bond. This process, known as glucuronidation, is catalyzed by specific UDP-glucuronosyltransferases (UGTs) in the liver. Recent studies have highlighted the importance of this metabolic pathway in determining the pharmacokinetics and bioavailability of simvastatin. For instance, research published in 2023 has shown that genetic polymorphisms in UGT enzymes can significantly influence the levels of Simvastatin Acyl-β-D-glucuronide, thereby affecting therapeutic outcomes.

In terms of clinical relevance, Simvastatin Acyl-β-D-glucuronide is not only a major metabolite but also exhibits some pharmacological activity. Studies have demonstrated that this compound can modulate cellular cholesterol metabolism by interacting with specific receptors, such as the liver X receptor (LXR). This dual role as both a metabolite and an active compound underscores its importance in both pharmacokinetics and pharmacodynamics.

The latest research on Simvastatin Acyl-β-D-glucuronide has focused on its potential as a biomarker for personalized medicine. By analyzing the levels of this compound in biological fluids, clinicians can gain insights into individual patient responses to simvastatin therapy. For example, a 2023 study revealed that higher plasma levels of Simvastatin Acyl-β-D-glucuronide correlate with better lipid-lowering effects and reduced cardiovascular risk.

Beyond its role in drug metabolism, Simvastatin Acyl-β-D-glucuronide has also been explored for its potential in drug delivery systems. Researchers are investigating whether this compound can serve as a prodrug or a targeting moiety for delivering therapeutic agents to specific tissues. Early findings suggest that its unique structure may facilitate targeted delivery to hepatic cells, enhancing the efficacy of treatments for lipid disorders.

In conclusion, Simvastatin Acyl-β-D-glucuronide, with CAS number 463962-56-3, is a multifaceted compound with significant implications in pharmacology and medicine. Its role as a key metabolite, coupled with emerging insights into its pharmacological activity and clinical applications, positions it as an important area of ongoing research. As new studies continue to uncover its potential, this compound is poised to contribute even more to the development of effective therapies for cardiovascular diseases.